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Compound of Interest

Compound Name: N-Phenylanthracen-9-amine

Cat. No.: B105210

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of N-
Phenylanthracen-9-amine, a compound used in various research applications. Due to
conflicting hazard information across different suppliers, a cautious approach to disposal is
strongly recommended.

Safety and Hazard Information

It is imperative to handle N-Phenylanthracen-9-amine with appropriate personal protective
equipment (PPE) in a well-ventilated area, preferably a chemical fume hood. The safety data
sheets (SDS) provide varying classifications of the hazards associated with this compound. A
summary of the potential hazards is presented below to inform safe handling and disposal
practices.
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Description of Potential

Hazard Category Source
Hazard

Acute Toxicity (Oral) Harmful if swallowed. [1]

Skin Corrosion/Irritation Causes skin irritation. [1][2]

. o May cause serious eye
Serious Eye Damage/Irritation o [1]
irritation.

Aquatic Toxicit Very toxic to aquatic life with
guatic Toxicity '
long lasting effects.

o Not a hazardous substance or
GHS Classification ) [3]
mixture.

Given the conflicting data, it is prudent to treat N-Phenylanthracen-9-amine as a hazardous
substance.

Proper Disposal Protocol

The disposal of N-Phenylanthracen-9-amine must be conducted in accordance with all
applicable national and local regulations. The following step-by-step procedure provides a
general framework for its safe disposal.

» Waste Identification and Segregation:

o Solid Waste: Collect pure N-Phenylanthracen-9-amine and any contaminated solids
(e.g., weighing paper, gloves) in a designated, properly labeled hazardous waste
container.

o Liquid Waste: If N-Phenylanthracen-9-amine is in a solution, collect it in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other solvent
waste streams unless permitted by your institution's environmental health and safety
(EHS) office.

o Contaminated Labware: Decontaminate reusable labware with an appropriate solvent. The
solvent used for rinsing should be collected as hazardous waste. Disposable labware that
cannot be decontaminated should be disposed of as solid hazardous waste.[4]
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e Container Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste" and the
full chemical name, "N-Phenylanthracen-9-amine."

o Indicate the approximate concentration and quantity of the waste.
o Storage:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Ensure containers are tightly sealed to prevent leaks or spills.
» Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS office or a licensed hazardous waste disposal contractor.

o Never dispose of N-Phenylanthracen-9-amine down the drain or in the regular trash.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Phenylanthracen-9-amine waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b105210?utm_src=pdf-body
https://www.benchchem.com/product/b105210?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH64911MD&productDescription=10-PHENLANTHRACENE-9-BOR+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b105210?utm_src=pdf-body
https://www.benchchem.com/product/b105210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Disposal workflow for N-Phenylanthracen-9-amine.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the most recent Safety Data Sheet (SDS) for N-
Phenylanthracen-9-amine before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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